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Compound of Interest

Compound Name: Aricine

CAS No.: 482-91-7

Cat. No.: B033197

Get Quote

An In-depth Examination of the NMR and MS Data of a Bioactive Indole Alkaloid

Introduction
Aricine, a prominent indole alkaloid primarily isolated from species of the Rauwolfia and

Cinchona genera, has garnered interest within the scientific community for its distinct chemical

architecture and potential pharmacological activities. As a member of the oxindole alkaloid

family, its structural elucidation and characterization are pivotal for understanding its biological

interactions and for guiding synthetic and semi-synthetic derivatization efforts in drug discovery.

This technical guide provides a comprehensive overview of the spectroscopic data analysis of

aricine, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS),

tailored for researchers, scientists, and drug development professionals.

Molecular Profile of Aricine
Aricine is chemically designated as (19α,20α)-16,17-Didehydro-10-methoxy-19-

methyloxayohimban-16-carboxylic acid methyl ester[1]. Its fundamental properties are

summarized below.
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Property Value Reference

Molecular Formula C₂₂H₂₆N₂O₄ [1][2]

Molecular Weight 382.45 g/mol [1][2]

CAS Number 482-91-7 [1]

Synonyms
Quinovatine, Cinchovatine,

Heterophylline
[1]

UV max (Ethanol) 229, 281 nm [1]

Spectroscopic Data Analysis
The structural elucidation of aricine relies heavily on the synergistic interpretation of data from

various spectroscopic techniques, primarily NMR and MS. While a complete, publicly available

dataset of all 2D NMR experiments for aricine is not readily accessible in the literature, this

guide presents the known ¹H and ¹³C NMR data and outlines the standard experimental

protocols and expected data from a full suite of spectroscopic analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the intricate three-dimensional

structure of organic molecules like aricine in solution.

¹H NMR Spectral Data of Aricine

The proton NMR spectrum provides information on the chemical environment and connectivity

of hydrogen atoms in the molecule.

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available in a

comprehensive public

database.

¹³C NMR Spectral Data of Aricine
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The carbon-13 NMR spectrum reveals the number of distinct carbon environments and

provides insights into the carbon skeleton.

Chemical Shift (δ) ppm Carbon Type Assignment

Data not available in a

comprehensive public

database.

2D NMR Spectroscopy

Two-dimensional NMR experiments are crucial for assembling the complete molecular

structure by establishing correlations between different nuclei.

COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) spin-spin couplings within

the molecule, revealing neighboring protons.

HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and

carbon atoms (¹H-¹³C), providing a map of all C-H bonds.

HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and

carbons over two to three bonds (and sometimes four), which is essential for connecting

different spin systems and identifying quaternary carbons.

Mass Spectrometry (MS)
Mass spectrometry provides the precise molecular weight and elemental composition of a

molecule and offers structural information through the analysis of its fragmentation patterns.

High-Resolution Mass Spectrometry (HRMS)

HRMS is used to determine the exact mass of the molecular ion, which in turn allows for the

unambiguous determination of the molecular formula. For aricine (C₂₂H₂₆N₂O₄), the expected

monoisotopic mass of the protonated molecule [M+H]⁺ would be approximately 383.1965 Da.

Tandem Mass Spectrometry (MS/MS)
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In MS/MS analysis, the molecular ion is isolated and fragmented to produce a characteristic

pattern of daughter ions. The fragmentation of indole alkaloids is often complex but can provide

valuable structural information. Common fragmentation pathways for yohimban-type alkaloids

involve cleavages of the C-ring and losses of substituents.

m/z Proposed Fragment

Data not available in a comprehensive public

database.

Experimental Protocols
Standardized experimental protocols are essential for obtaining high-quality, reproducible

spectroscopic data. The following are generalized methodologies applicable to the analysis of

aricine and related alkaloids.

NMR Spectroscopy Protocol
Sample Preparation: Approximately 5-10 mg of purified aricine is dissolved in 0.5-0.7 mL of

a deuterated solvent, typically deuterated chloroform (CDCl₃) or deuterated methanol

(CD₃OD), containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard. The

solution is then transferred to a 5 mm NMR tube.

Data Acquisition:

¹H NMR: Spectra are typically acquired on a 400 or 500 MHz spectrometer. Key

parameters include a spectral width of 12-16 ppm, a 30-degree pulse angle, an acquisition

time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

¹³C NMR: Spectra are acquired on the same instrument at a corresponding frequency

(e.g., 100 or 125 MHz). A proton-decoupled pulse program is used with a spectral width of

200-240 ppm, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

2D NMR (COSY, HSQC, HMBC): Standard pulse programs are used. For HSQC and

HMBC, the spectral widths in the ¹H and ¹³C dimensions are set to encompass all relevant

signals. The number of increments in the indirect dimension and the number of scans per
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increment are optimized to achieve adequate resolution and signal-to-noise ratio within a

reasonable experimental time.

Mass Spectrometry Protocol
Sample Preparation: A dilute solution of purified aricine (1-10 µg/mL) is prepared in a

suitable solvent such as methanol or acetonitrile, often with the addition of a small amount of

formic acid (0.1%) to promote protonation for positive ion mode analysis.

Data Acquisition (LC-MS/MS):

Chromatography: The sample is injected onto a C18 reversed-phase column. A gradient

elution is typically employed using a mobile phase consisting of water with 0.1% formic

acid (A) and acetonitrile or methanol with 0.1% formic acid (B).

Mass Spectrometry: The mass spectrometer is operated in positive ion mode using an

electrospray ionization (ESI) source. A full scan MS spectrum is acquired to identify the

protonated molecular ion [M+H]⁺. Data-dependent MS/MS is then performed on the most

intense ions to generate fragmentation spectra. Key parameters such as capillary voltage,

source temperature, and collision energy are optimized for the specific instrument and

analyte.

Visualization of Experimental Workflow
The process of elucidating the structure of a natural product like aricine from spectroscopic

data follows a logical workflow.
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Workflow for the Spectroscopic Analysis of Aricine.

Biological Activity Context
While a specific signaling pathway for aricine has not been fully elucidated, alkaloids from the

Rauwolfia genus are known to possess a wide range of biological activities, often interacting

with the central nervous system and cardiovascular system. For instance, the well-known

alkaloid reserpine from Rauwolfia serpentina acts as an antihypertensive and antipsychotic
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agent. It is noted, however, that aricine does not appear to share these specific properties[1].

Further pharmacological screening is required to determine the precise biological targets and

mechanisms of action for aricine. The logical workflow for such an investigation is depicted

below.
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Logical Workflow for Investigating Aricine's Biological Activity.
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Conclusion
The structural characterization of aricine is a critical step in unlocking its potential for

therapeutic applications. This guide has provided a framework for the spectroscopic analysis of

this indole alkaloid, presenting its known properties and outlining the standard methodologies

for acquiring and interpreting NMR and MS data. While a complete public spectral dataset

remains to be consolidated, the protocols and workflows described herein offer a robust

approach for researchers in natural product chemistry and drug development to confidently

engage in the analysis of aricine and related compounds. The detailed structural information

obtained from these methods is indispensable for establishing structure-activity relationships

and advancing the development of new therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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